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Cat. No.: B1361363 Get Quote

An In-Depth Technical Guide to 4-Chloro-3-nitrobenzonitrile for Researchers and Drug

Development Professionals

Introduction
4-Chloro-3-nitrobenzonitrile, identified by CAS number 939-80-0, is a pivotal chemical

intermediate in the landscape of organic synthesis.[1] Its molecular architecture, featuring a

benzene ring functionalized with a nitrile, a nitro group, and a chlorine atom, provides a unique

combination of reactive sites.[2][3] This trifunctional nature makes it an exceptionally versatile

building block for constructing complex organic molecules.[4] Predominantly appearing as a

light yellow crystalline powder, this compound is a cornerstone in the synthesis pathways for a

wide array of high-value products, including active pharmaceutical ingredients (APIs),

advanced agrochemicals, and specialty dyes.[1][5][6] This guide offers a comprehensive

exploration of its physical and chemical properties, reactivity, synthesis protocols, and key

applications, providing scientists and developers with the technical insights required for its

effective utilization.

Physicochemical and Spectroscopic Profile
The utility of 4-Chloro-3-nitrobenzonitrile in a laboratory or industrial setting is fundamentally

governed by its physical and chemical properties. A thorough understanding of these

characteristics is essential for designing experiments, ensuring safety, and achieving high-

purity outcomes. The compound is typically a white to light yellow crystalline solid, a form that

contributes to its stability under standard conditions.[1][3]
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Core Physical and Chemical Data
The following table summarizes the key quantitative data for 4-Chloro-3-nitrobenzonitrile,

compiled from various authoritative sources.

Property Value References

CAS Number 939-80-0 [1][7][8]

Molecular Formula C₇H₃ClN₂O₂ [8][9][10]

Molecular Weight 182.56 g/mol [7][9][11]

Appearance
White to light yellow crystalline

powder
[1][12][13]

Melting Point 98-100 °C [7][12][14]

Boiling Point 284.8 ± 25.0 °C at 760 mmHg [1][9][14]

Density ~1.5 g/cm³ [1][14]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol, chloroform, and

acetone.

[5][15]

Flash Point 126.0 ± 23.2 °C [1][9][14]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [1][14]

LogP 1.50 - 1.96 [10][14]

Refractive Index 1.599 - 1.625 [1][5][16]

Purity Typically ≥97-98% [1][7][8]

Spectroscopic Characterization
Spectroscopic analysis is fundamental for the verification and structural elucidation of 4-
Chloro-3-nitrobenzonitrile.
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Fourier-Transform Infrared (FT-IR) and Raman Spectroscopy: FT-IR and μ-Raman spectra

have been extensively recorded.[12][17] These techniques are invaluable for identifying the

characteristic vibrational frequencies of the nitrile (-C≡N), nitro (-NO₂), and chloro (-Cl)

functional groups attached to the aromatic ring.

Crystal Structure: The crystal structure of 4-Chloro-3-nitrobenzonitrile has been reported,

revealing that molecules in the solid state are linked by weak intermolecular C-H···O and C-

H···N hydrogen bonds.[12][17]

Reactivity and Synthetic Utility
The synthetic versatility of 4-Chloro-3-nitrobenzonitrile stems from the distinct reactivity of its

three functional groups, which can be manipulated selectively. The presence of two strong

electron-withdrawing groups (nitro and nitrile) significantly influences the reactivity of the

aromatic ring.[6]

Nucleophilic Aromatic Substitution: The chlorine atom is susceptible to nucleophilic aromatic

substitution, a key reaction for introducing new functional groups at the C4 position.[6]

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-

NH₂), opening pathways to a vast array of derivatives, such as 3-amino-4-chlorobenzonitrile.

[1][2] This transformation is fundamental in the synthesis of many pharmaceutical and dye

precursors.

Transformations of the Nitrile Group: The nitrile group is a versatile handle for further

chemical modification. It can be hydrolyzed to form a carboxylic acid or converted into

biologically active tetrazole derivatives through reaction with sodium azide.[2]

This multi-faceted reactivity makes it an indispensable intermediate for building complex

molecular frameworks.[4]
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Preparation Core Reaction Workup & Purification

1. Dissolve 4-Chlorobenzonitrile
in cold conc. H₂SO₄ (<0°C)

2. Add Fuming HNO₃

slowly over 1 hour
(maintain <0°C)

 Stir 20 min 3. Quench in Ice Water Stir 30+ min 4. Filter & Wash
(H₂O, NaHCO₃, H₂O)

5. Recrystallize
(80% Ethanol/Water) 6. Dry under Vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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